2,8-Bis[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,2,4,8-tetraazaspiro[4.5]decan-3-one

• IUPAC Name: 2,8-bis[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,2,4,8-tetrazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C18H14Cl2F6N6O/c19-11-5-9(17(21,22)23)7-27-13(11)31-3-1-16(2-4-31)29-15(33)32(30-16)14-12(20)6-10(8-28-14)18(24,25)26/h5-8,30H,1-4H2,(H,29,33)
• InChI Key: XNTXZSAHVILTEE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)N(N2)C3=C(C=C(C=N3)C(F)(F)F)Cl)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C18H14Cl2F6N6O
• Molecular Weight: 515.2 g/mol

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. It is used in the protection of crops from pests and also in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives, including this compound, is an important research topic in the agrochemical, pharmaceutical, and functional materials fields. The major use of TFMP derivatives is in the protection of crops from pests. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand.

Molecular Structure Analysis

The molecular structure of this compound includes a trifluoromethyl group and a pyridine moiety, which are thought to contribute to its biological activities.

Scientific Research Applications

Chemical Synthesis and Ligand Design

This compound and its derivatives have been investigated in the context of chemical synthesis, particularly in the design of ligands for specific receptors or metal ions. For instance, the synthesis and structure-activity relationship (SAR) studies of 1-phenyl-1,3,8-triazaspiro[4.5]decan-4-ones, which share a similar structural motif, have led to the discovery of high-affinity, potent ORL1 receptor agonists with good to moderate selectivity versus other opioid receptors (Röver et al., 2000). Such studies contribute to the development of new therapeutic agents by exploiting the unique structural features of these compounds.

Material Science and Polymer Chemistry

In material science, compounds with complex nitrogen heterocycles, similar to the one , have been explored for their potential in creating novel materials. For example, aromatic poly(pyridinium salt)s, including structures resembling 2,8-Bis[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,2,4,8-tetraazaspiro[4.5]decan-3-one, have been synthesized and studied for their solubility, thermal stability, and ability to form tough thin films, which are essential properties for advanced material applications (Huang et al., 2000).

Nuclear Chemistry and Radioactive Waste Management

Research in nuclear chemistry has also benefited from compounds with intricate heterocyclic structures. New hydrophobic, tridentate nitrogen heterocyclic reagents have been developed for enhanced separations of americium(III) from europium(III) in nuclear waste management, showcasing the application of such molecules in addressing environmental challenges (Hudson et al., 2006).

Antimicrobial Research

Compounds with spiro and heterocyclic frameworks have also been investigated for their antimicrobial properties. For instance, new spirothiazolopyranopyrazole, spirothiazolodihydropyridinopyrazole, and spirothiazolothiopyranopyrazole derivatives have been synthesized and tested for their antimicrobial activities, contributing to the search for new antimicrobial agents (Al-Ahmadi, 1997).

Future Directions

It is expected that many novel applications of TFMP derivatives, including this compound, will be discovered in the future. Currently, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.